Cas no 1871759-90-8 (Cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)-
• CAS No: 1871759-90-8
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• MDL: MFCD29968137
• CID: 5238269
• PubChem ID: 118433121
• Update Time: 2026-03-08

Cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)-

• MDL： MFCD29968137
• Inchi： 1S/C8H7BrO2S/c9-7-1-4(3-12-7)5-2-6(5)8(10)11/h1,3,5-6H,2H2,(H,10,11)
• InChI Key： WPMXSYQGUFJOPQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1C=C(Br)SC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)-

Cyclopropanecarboxylic Acid, 2-(5-Bromo-3-Thienyl)-

Cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- (CAS No. 1871759-90-8) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is fused to a carboxylic acid group and a substituted thiophene moiety. The presence of the bromine atom at the 5-position of the thiophene ring adds to its complexity and potential for diverse applications.

The structure of cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- is intriguing due to the strained cyclopropane ring, which imparts unique electronic and steric properties. This makes it a valuable substrate for exploring reactivity in various chemical transformations. Recent studies have highlighted its role in synthesizing advanced materials, such as two-dimensional polymers and functionalized nanoparticles.

One of the most notable aspects of this compound is its ability to participate in [2+2] cycloaddition reactions under specific conditions. These reactions are pivotal in constructing complex molecular architectures with potential applications in optoelectronics and drug delivery systems. The integration of the thiophene group further enhances its electronic properties, making it a promising candidate for use in organic electronics.

Recent advancements in synthetic methodology have enabled the efficient synthesis of cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- through a combination of palladium-catalyzed cross-coupling reactions and ring-opening polymerization techniques. These methods not only improve yield but also allow for precise control over the molecular structure, paving the way for tailored applications.

In terms of applications, cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- has shown potential in the development of stimuli-responsive materials. Its ability to undergo reversible structural changes upon exposure to external stimuli such as light or temperature makes it an attractive candidate for smart materials research.

Moreover, this compound has been explored as a building block for bio-inspired materials. Its integration into peptide-based frameworks has demonstrated enhanced mechanical properties and biocompatibility, suggesting its utility in tissue engineering and regenerative medicine.

The study of cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- continues to evolve with cutting-edge research focusing on its role in sustainable chemistry. Researchers are investigating its potential as a catalyst or precursor for eco-friendly chemical processes, aligning with global efforts toward greener manufacturing practices.

In conclusion, cyclopropanecarboxylic acid, 2-(5-bromo-3-thienyl)- (CAS No. 1871759-90-8) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing both fundamental and applied research in chemistry and materials science.